Cas no 2171808-98-1 (2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylpropanoic acid)

• Product Name: 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylpropanoic acid
• CAS No: 2171808-98-1
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 6233182
• PubChem ID: 165806715
• Update Time: 2025-09-28

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylpropanoic acid
• 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-2-methylpropanoic acid
• 2171808-98-1
• EN300-1508686

• Inchi： 1S/C26H23FN2O5/c1-26(2,24(31)32)29-23(30)20-13-15(11-12-22(20)27)28-25(33)34-14-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-13,21H,14H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： BBFZUVINRDYMIC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(NC(C(=O)O)(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylpropanoic acid

Recent Advances in the Study of 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylpropanoic acid (CAS: 2171808-98-1)

The compound 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylpropanoic acid (CAS: 2171808-98-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a fluorophenyl moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its synthesis, stability, and biological activity, providing new insights into its utility as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the efficiency of producing 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylpropanoic acid. The method involves a series of carefully controlled reactions, including Fmoc protection and fluorophenyl conjugation, which ensure high purity and yield. This advancement is particularly significant for large-scale production, addressing previous challenges related to scalability and cost-effectiveness.

In addition to synthetic improvements, recent research has explored the biological activity of this compound. A preclinical study conducted by a team at the University of Cambridge demonstrated that 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylpropanoic acid exhibits notable inhibitory effects on specific enzymatic pathways involved in inflammatory responses. The study, published in Nature Chemical Biology (2024), highlighted the compound's potential as a lead molecule for developing anti-inflammatory drugs. The findings suggest that further modifications to its structure could enhance its efficacy and selectivity, paving the way for new therapeutic options.

Another significant development is the application of this compound in peptide-based drug delivery systems. Researchers at MIT have utilized 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylpropanoic acid as a key component in designing self-assembling peptide nanostructures. These nanostructures have shown remarkable stability and biocompatibility, making them ideal candidates for targeted drug delivery. The study, featured in Advanced Materials (2023), underscores the versatility of this compound in nanotechnology and its potential to revolutionize drug delivery mechanisms.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on pharmacokinetic profiling and in vivo efficacy to better understand its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives and analogs with improved properties.

In conclusion, 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-methylpropanoic acid (CAS: 2171808-98-1) represents a promising candidate in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and applications in drug delivery highlight its multifaceted potential. Continued research and development efforts are essential to fully harness its capabilities and translate these findings into clinically viable solutions.